Cas no 127754-80-7 (1H-Pyrrole-3-carboxylic acid, 1-nonyl-)

1H-Pyrrole-3-carboxylic acid, 1-nonyl- structure
127754-80-7 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 1-nonyl-
CAS No:127754-80-7
MF:C14H23NO2
MW:237.33792424202
CID:1221868
Update Time:2024-08-05

1H-Pyrrole-3-carboxylic acid, 1-nonyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 1-nonyl-
    • Inchi: 1S/C14H23NO2/c1-2-3-4-5-6-7-8-10-15-11-9-13(12-15)14(16)17/h9,11-12H,2-8,10H2,1H3,(H,16,17)
    • InChI Key: FVUFIFUHRXTSJG-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCCC)C=CC(C(O)=O)=C1

Computed Properties

  • Exact Mass: 383.28261

Experimental Properties

  • Density: 1.01±0.1 g/cm3(Predicted)
  • Boiling Point: 375.8±15.0 °C(Predicted)
  • PSA: 31.23
  • pka: 5.09±0.10(Predicted)
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